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Compound of Interest

Compound Name: Bis(4-methylphenyl)methanamine
CAS No.: 55095-22-2
Cat. No.: B1224576
Get Quote
. J

Executive Summary

Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), often referred to as 4,4'-
dimethylbenzhydrylamine, represents a critical scaffold in medicinal chemistry, serving as a
precursor for antihistamines and a linker in solid-phase peptide synthesis (MBHA resin). Unlike
rigid aromatic systems, this molecule possesses a flexible methylene bridge (

) connecting two p-tolyl rings, creating a "butterfly" conformation that complicates crystal
packing.

This technical guide provides a high-level workflow for the structural analysis of this molecule. It
moves beyond basic data collection, focusing on the specific crystallographic challenges posed
by the diphenylmethane scaffold: handling methyl group disorder, resolving the butterfly angle,
and mapping the supramolecular hydrogen-bonding network.

Part 1: Crystallization & Experimental Design
The Challenge of Conformational Flexibility

The central methine carbon (
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) introduces a degree of freedom that often leads to oil formation rather than crystallization. The
two p-tolyl rings can rotate relative to the

bond, leading to polymorphism.

Strategic Protocol: To lock the conformation and encourage lattice formation, the conversion to
a hydrochloride or hydrobromide salt is the preferred first step. The ionic interaction (

) provides a strong directional anchor for the lattice.

» Solvent System: Slow evaporation from Ethanol/Diethyl Ether (1:3 v/v) is recommended. The
non-polar ether reduces solubility gradually, forcing the hydrophobic tolyl groups to stack.

o Temperature: 4°C (cold room) is superior to room temperature to minimize thermal motion of
the terminal methyl groups.

Data Collection Parameters

For this organic amine, selecting the correct radiation source and temperature is non-trivial.
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Parameter Recommendation Causality

While Mo is standard, Cu is
referred here if determinin
CuK P ¢

absolute configuration of chiral
Radiation Source ( derivatives, or to maximize
A diffraction intensity for small,
)

weakly diffracting organic

crystals.

Critical: The terminal methyl

groups on the phenyl rings are

100 K (Liquid prone to rotational disorder.
Temperature |
stream) Low temperature freezes this

rotation, sharpening the

electron density map.

Required to resolve the H-
atoms on the amine nitrogen,

Resolution 0.80 A or higher which are essential for
mapping the hydrogen bond
network.

Part 2: Structural Analysis & Refinement Logic
The "Butterfly" Geometry

The defining feature of bis(4-methylphenyl)methanamine is the

bond angle. In ideal tetrahedral geometry, this is 109.5°, but steric repulsion between the ortho-
hydrogens of the phenyl rings typically expands this angle to 112°-114°.

o Refinement Check: If the angle refines to <109°, suspect disorder or incorrect space group
assignment.

o Planarity: The two phenyl rings are rarely coplanar. They typically adopt a twisted
conformation (helicity) to minimize steric clash.

Handling Disorder (The Methyl Group Problem)
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A common pitfall in refining p-tolyl structures is the "smearing" of electron density at the methyl
positions (

)-

Protocol for Disorder Refinement:
e Inspect

. If the thermal ellipsoid of the methyl carbon is 2x larger than the adjacent ring carbon,
rotational disorder is present.

o Split Positions: Model the methyl hydrogens as two disordered sets (A and B) with
occupancy refined (e.g., 0.60/0.40).

e Restraints: Apply DELU and SIMU restraints (in SHELXL) to ensure the physical reality of
the disordered atoms' vibration.

Supramolecular Architecture

In the free base, the primary amine (

) acts as both a donor and an acceptor.

o Motif: Expect the formation of
hydrogen-bonded chains or dimers.

o Pi-Stacking: The p-tolyl groups facilitate

interactions (T-shaped stacking), which are weaker than H-bonds but critical for stabilizing
the 3rd dimension of the lattice.

Part 3: Visualization of the Refinement Workflow

The following diagram outlines the logical decision tree for refining the crystal structure of this
flexible amine.
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Caption: Decision tree for crystallographic refinement, highlighting the critical check for methyl
group disorder common in p-tolyl systems.

Part 4: Interaction Logic & Connectivity

Understanding the connectivity is vital for explaining the physical properties (melting point,
solubility). The diagram below illustrates the competing forces in the lattice.
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Caption: Supramolecular interaction map showing the dominance of N-H...N bonding and
secondary Pi-stacking forces.

Part 5: Quantitative Data Summary

When reporting the structure of Bis(4-methylphenyl)methanamine, the following metrics are
the standard for validation.
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Typical Range (Benzhydryl

Metric Significance
Systems)
Centrosymmetric groups are
or
Space Group most common for achiral
(Monoclinic) conformers.
Standard single bond.
C-N Bond Length 1.47 -1.49 A Shortening implies conjugation
with rings.
) Indicates steric strain between
C-C-C Angle (Bridge) 111°-114° o
the two aromatic rings.
_ The "twist" required to prevent
Torsion Angle 30° - 60° )
ring overlap.
R-Factor ( Indicates a high-quality model
<5.0% , , _
) fit to the diffraction data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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